Cas no 561328-67-4 (Potassium 2,6-dimethylphenyltrifluoroborate)

• Product Name: Potassium 2,6-dimethylphenyltrifluoroborate
• CAS No: 561328-67-4
• Molecular Formula: C₈H₉BF₃K
• Molecular Weight: 212.0616
• MDL: MFCD04974103
• CID: 944955
• PubChem ID: 23692556

Potassium 2,6-dimethylphenyltrifluoroborate Properties

Names and Identifiers

• POTASSIUM 2,6-DIMETHYLPHENYLTRIFLUOROBORATE
• potassium,(2,6-dimethylphenyl)-trifluoroboranuide
• C-1607
• Potassium (2,6-dimethylphenyl)trifluoroborate
• potassium;(2,6-dimethylphenyl)-trifluoroboranuide
• POTASSIUM (2,6-DIMETHYLPHENYL)TRIFLUOROBORANUIDE
• D71357
• Potassium (2,6-dimethylphenyl)(trifluoro)borate(1-)
• Potassium (2,6-dimethylphenyl)-trifluoro-boranuide
• SY015461
• 561328-67-4
• EN300-8166244
• DB-244762
• AS-82893
• AKOS027425184
• CS-0153702
• DTXSID40635653
• MFCD04974103

• MDL： MFCD04974103
• InChIKey： IPLMJMPCMNNZAZ-UHFFFAOYSA-N
• Inchi： 1S/C8H9BF3.K/c1-6-4-3-5-7(2)8(6)9(10,11)12;/h3-5H,1-2H3;/q-1;+1
• SMILES： [K+].F[B-](C1C(C([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H])(F)F

Computed Properties

• Exact Mass: 212.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 212.0386464g/mol
• Heavy Atom Count: 13
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.35780
• PSA: 0.00000
• Melting Point: 298 °C (dec.) (lit.)
• Color/Form: NA

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes